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Compound of Interest

4-benzylmorpholine-3-carboxylic
Acid

Cat. No.: B089960

Compound Name:

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development on the chemical entity 4-benzylmorpholine-3-carboxylic
acid. It delves into its chemical structure, synthesis, characterization, and potential
applications, grounded in established scientific principles and methodologies.

Introduction and Chemical Identity

4-benzylmorpholine-3-carboxylic acid is a heterocyclic organic compound featuring a
morpholine ring N-substituted with a benzyl group and a carboxylic acid moiety at the 3-
position. This unique structural arrangement combines the conformational rigidity of the
morpholine scaffold with the chemical reactivity of a secondary amine and a carboxylic acid,
making it an intriguing building block in medicinal chemistry and organic synthesis.

The morpholine ring is a privileged scaffold in drug discovery, known to improve the
pharmacokinetic profile of bioactive molecules. The benzyl group introduces lipophilicity, which
can influence membrane permeability and interactions with biological targets. The carboxylic
acid functionality provides a handle for further derivatization and can act as a key interacting
group with biological receptors.

Chemical Structure and Properties

The fundamental characteristics of 4-benzylmorpholine-3-carboxylic acid are summarized
below.
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Property Value Source
Molecular Formula C12H15NOs PubChem
Molecular Weight 221.25 g/mol PubChem

4-benzylmorpholine-3-
IUPAC Name ] ] PubChem
carboxylic acid

1263377-92-9 (hydrochloride

CAS Number BLD Pharm[1]
salt)
, ClCOCC(N1Ccc2=Cc=CcC=C2
Canonical SMILES PubChem
)C(=0)O
XZVHBJHXLYHSNN-
InChl Key PubChem

UHFFFAOYSA-N

Below is a 2D representation of the chemical structure of 4-benzylmorpholine-3-carboxylic
acid.

Caption: 2D Chemical Structure of 4-benzylmorpholine-3-carboxylic acid.

Synthesis and Purification

The synthesis of 4-benzylmorpholine-3-carboxylic acid can be approached through several
established synthetic strategies for N-alkylation of secondary amines. The choice of method will
depend on the availability of starting materials, desired scale, and stereochemical
considerations. Two primary and plausible routes are detailed below.

Reductive Amination of Morpholine-3-carboxylic acid

A highly efficient and common method for N-alkylation is reductive amination.[2][3][4] This
approach involves the reaction of a secondary amine with an aldehyde or ketone to form an
iminium ion intermediate, which is then reduced in situ to the corresponding tertiary amine.

Workflow for Reductive Amination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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